Cas no 1858255-97-6 (1-{3-[(4-Bromophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine)

• Product Name: 1-{3-[(4-Bromophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine
• CAS No: 1858255-97-6
• MF: C₁₃H₁₅BrN₄S
• MW: 339.253999948502
• MDL: MFCD28156538
• CID: 5172442
• Update Time: 2026-03-04

1-{3-[(4-Bromophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(4-Bromophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine

• MDL： MFCD28156538
• Inchi： 1S/C13H15BrN4S/c14-11-3-1-10(2-4-11)9-12-16-13(19-17-12)18-7-5-15-6-8-18/h1-4,15H,5-9H2
• InChI Key： JQLXJROVESQMBU-UHFFFAOYSA-N
• SMILES： N1(C2SN=C(CC3=CC=C(Br)C=C3)N=2)CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{3-[(4-Bromophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine

Introduction to 1-{3-[(4-Bromophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine (CAS No. 1858255-97-6)

1-{3-[(4-Bromophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine (CAS No. 1858255-97-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines, which are widely used in the development of various therapeutic agents due to their versatile pharmacological properties. The unique structural features of 1-{3-[(4-Bromophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 1-{3-[(4-Bromophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine is characterized by a piperazine ring linked to a thiadiazole moiety through a substituted benzene ring. The presence of the bromine atom on the phenyl ring adds to the compound's reactivity and potential for forming stable complexes with various biological targets. This structural arrangement provides a foundation for exploring its interactions with enzymes, receptors, and other biomolecules.

Recent studies have highlighted the potential of 1-{3-[(4-Bromophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-{3-[(4-Bromophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine has also shown promise in neuropharmacology. Studies conducted on animal models have indicated that this compound can cross the blood-brain barrier and modulate neurotransmitter systems. Specifically, it has been found to enhance serotonin and dopamine levels in the brain, suggesting its potential use in the treatment of mood disorders such as depression and anxiety.

The pharmacokinetic properties of 1-{3-[(4-Bromophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine have been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its therapeutic efficacy. Furthermore, its low toxicity profile makes it a safe candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{3-[(4-Bromophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine in human subjects. Preliminary results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further Phase II and III trials to explore its potential in treating specific medical conditions.

The synthesis of 1-{3-[(4-Bromophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine involves several well-established chemical reactions. The key steps include the formation of the thiadiazole ring through cyclization reactions and the subsequent coupling with the piperazine moiety. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale with high purity and yield.

In conclusion, 1-{3-[(4-Bromophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine (CAS No. 1858255-97-6) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various medical conditions.